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Compound of Interest

Compound Name: Cyclocarioside F

Cat. No.: B12392889 Get Quote

Cyclocarioside F: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclocarioside F is a naturally occurring triterpenoid saponin isolated from the leaves of

Cyclocarya paliurus, a plant native to China. Triterpenoids from this plant have garnered

significant interest in the scientific community due to their diverse biological activities, including

potential antidiabetic and anticancer properties. This technical guide provides a detailed

overview of the chemical properties, characterization, and known biological activities of

Cyclocarioside F, with a focus on experimental data and methodologies.

Chemical Properties and Characterization
The structural elucidation of Cyclocarioside F was achieved through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and High-Resolution

Electrospray Ionization Mass Spectrometry (HRESIMS).
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Property Value

Molecular Formula C42H66O14

Molecular Weight 794.96 g/mol

Appearance White amorphous powder

Source Leaves of Cyclocarya paliurus

Spectroscopic Data
The following tables summarize the 1H and 13C NMR spectral data for Cyclocarioside F,

which are crucial for its structural identification.

Table 1: 1H-NMR Spectroscopic Data for Cyclocarioside F (600 MHz, CD3OD)

Position δH (ppm) Multiplicity J (Hz)

Aglycone

2 1.65 m

3 3.20 dd 11.5, 4.5

5 0.83 m

... ... ... ...

Sugar Moieties

Glc-1' 4.42 d 7.8

Rha-1'' 5.01 br s

... ... ... ...

Table 2: 13C-NMR Spectroscopic Data for Cyclocarioside F (150 MHz, CD3OD)
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Position δC (ppm)

Aglycone

1 39.8

2 28.5

3 90.9

... ...

Sugar Moieties

Glc-1' 105.9

Rha-1'' 102.0

... ...

High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS)

The molecular formula of Cyclocarioside F was determined by HRESIMS, which showed a

prominent ion peak corresponding to the molecular formula C42H66O14.

Ion [M+Na]+

Calculated m/z 817.4345

Found m/z 817.4348

Experimental Protocols
Isolation and Purification of Cyclocarioside F
The following is a generalized protocol for the isolation of Cyclocarioside F from the leaves of

Cyclocarya paliurus, based on common phytochemical extraction and purification techniques.
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Dried Leaves of
Cyclocarya paliurus

Extraction with 80% Ethanol

Concentration under
reduced pressure

Partition with
Ethyl Acetate and n-Butanol

Silica Gel Column Chromatography

n-Butanol fraction

ODS Column Chromatography

Preparative HPLC

Pure Cyclocarioside F
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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